Cas no 2137540-95-3 (3-[(1-Ethylcyclobutyl)amino]-2,2-difluoropropanoic acid)

• Product Name: 3-[(1-Ethylcyclobutyl)amino]-2,2-difluoropropanoic acid
• CAS No: 2137540-95-3
• MF: C₉H₁₅F₂NO₂
• MW: 207.217709779739
• CID: 6051888
• PubChem ID: 165466789
• Update Time: 2025-05-20

3-[(1-Ethylcyclobutyl)amino]-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(1-ethylcyclobutyl)amino]-2,2-difluoropropanoic acid
• 2137540-95-3
• EN300-788694
• 3-[(1-Ethylcyclobutyl)amino]-2,2-difluoropropanoic acid

• Inchi： 1S/C9H15F2NO2/c1-2-8(4-3-5-8)12-6-9(10,11)7(13)14/h12H,2-6H2,1H3,(H,13,14)
• InChI Key： PMHKIHAMDUGAFM-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNC1(CC)CCC1)F

Computed Properties

• Exact Mass: 207.10708505g/mol
• Monoisotopic Mass: 207.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-[(1-Ethylcyclobutyl)amino]-2,2-difluoropropanoic acid

3-[(1-Ethylcyclobutyl)amino]-2,2-difluoropropanoic Acid (CAS No. 2137540-95-3): A Comprehensive Overview

3-[(1-Ethylcyclobutyl)amino]-2,2-difluoropropanoic acid (CAS No. 2137540-95-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 3-[(1-Ethylcyclobutyl)amino]-2,2-difluoropropanoic acid.

Chemical Structure and Properties

3-[(1-Ethylcyclobutyl)amino]-2,2-difluoropropanoic acid is a fluorinated amino acid derivative with a molecular formula of C₁₀H₁₆F₂N₂O₂. The presence of the difluoro group on the propanoic acid moiety and the ethylcyclobutyl substituent on the amino group imparts unique chemical and physical properties to this compound. The difluoro substitution enhances the lipophilicity and metabolic stability of the molecule, while the cyclobutyl ring provides conformational rigidity and improves binding affinity to target proteins.

The compound is a white crystalline solid with a melting point of approximately 150-155°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics make it suitable for various pharmaceutical formulations, including oral and parenteral administration.

Synthesis Methods

The synthesis of 3-[(1-Ethylcyclobutyl)amino]-2,2-difluoropropanoic acid has been extensively studied in recent years. One of the most common synthetic routes involves the reaction of 1-ethylcyclobutanamine with 2,2-difluoroacetyl chloride followed by hydrolysis to form the final carboxylic acid product. This method is efficient and scalable, making it suitable for large-scale production.

An alternative synthetic approach involves the use of transition metal-catalyzed cross-coupling reactions. For instance, palladium-catalyzed coupling of 1-ethylcyclobutanamine with 2,2-difluoropropionyl chloride has been reported to yield high yields of the desired product. This method offers improved selectivity and reduced formation of side products compared to traditional methods.

Biological Activities and Therapeutic Potential

3-[(1-Ethylcyclobutyl)amino]-2,2-difluoropropanoic acid has demonstrated a range of biological activities that make it an attractive candidate for drug development. One of its most notable properties is its ability to modulate ion channels and receptors involved in pain signaling pathways. Recent studies have shown that this compound exhibits potent analgesic effects in animal models of chronic pain.

In addition to its analgesic properties, 3-[(1-Ethylcyclobutyl)amino]-2,2-difluoropropanoic acid has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo. These findings suggest that it may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Directions

The promising preclinical results have led to the initiation of clinical trials to evaluate the safety and efficacy of 3-[(1-Ethylcyclobutyl)amino]-2,2-difluoropropanoic acid. Early-phase clinical trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These trials are ongoing, and further data are expected to provide more insights into its potential as a novel therapeutic agent.

In parallel with clinical trials, researchers are exploring various strategies to optimize the pharmacokinetic properties of 3-[(1-Ethylcyclobutyl)amino]-2,2-difluoropropanoic acid. For example, prodrug approaches are being investigated to enhance its oral bioavailability and reduce systemic side effects. Additionally, efforts are underway to develop targeted drug delivery systems that can improve tissue-specific delivery and minimize off-target effects.

Conclusion

3-[(1-Ethylcyclobutyl)amino]-2,2-difluoropropanoic acid (CAS No. 2137540-95-3) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure confers favorable pharmacological properties that make it an attractive candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent in various medical conditions.